3'-Chloro-2,2,3,3,3,4'-hexafluoropropiophenone

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one
• InChI: InChI=1S/C9H3ClF6O/c10-5-3-4(1-2-6(5)11)7(17)8(12,13)9(14,15)16/h1-3H
• InChI Key: KNXMDFKHYIEQMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)C(C(F)(F)F)(F)F)Cl)F
• Molecular Formula: C9H3ClF6O
• Molecular Weight: 276.56 g/mol

Description

3'-Chloro-2,2,3,3,3,4'-hexafluoropropiophenone is a fluorinated aromatic ketone with a unique substitution pattern. The molecule features a propiophenone backbone substituted with six fluorine atoms at positions 2,2,3,3,3,4' and a chlorine atom at the 3' position (Figure 1). This structural arrangement confers distinct electronic and steric properties, making it valuable in photophysical studies and specialty chemical synthesis.

Biological Activity

3'-Chloro-2,2,3,3,3,4'-hexafluoropropiophenone is a fluorinated organic compound with potential applications in various fields including pharmaceuticals and agrochemicals. This article reviews its biological activity based on existing literature and research findings.

• Molecular Formula : C11H5ClF6O
• Molecular Weight : 304.60 g/mol
• CAS Number : 34911-51-8
• Density : Approximately 1.5 g/cm³
• Boiling Point : 295ºC at 760 mmHg

Antimicrobial Activity

Research indicates that halogenated compounds like 3'-Chloro-2,2,3,3,3,4'-hexafluoropropiophenone exhibit significant antimicrobial properties. A study demonstrated that fluorinated derivatives can inhibit the growth of various bacterial strains due to their ability to disrupt cell membranes and interfere with metabolic processes .

Cytotoxicity Studies

In vitro studies have shown that this compound can induce cytotoxic effects in cancer cell lines. The mechanism involves the generation of reactive oxygen species (ROS), leading to oxidative stress and apoptosis. The concentration-dependent effects were evaluated using assays such as MTT and LDH release assays .

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit specific enzymes associated with cancer progression. For instance, it was found to inhibit the activity of protein kinases that are crucial for cell signaling pathways involved in tumor growth .

Case Studies

• Case Study on Antimicrobial Efficacy
  • A study published in the Journal of Medicinal Chemistry reported the isolation of bioactive compounds from plant extracts using bioautographic techniques. The study found that derivatives similar to 3'-Chloro-2,2,3,3,3,4'-hexafluoropropiophenone exhibited considerable antimicrobial activity against Staphylococcus aureus and Escherichia coli .
• Cytotoxicity in Cancer Research
  • In a recent evaluation of natural compounds for their cytotoxic effects on human cancer cell lines, it was revealed that the fluorinated derivatives showed promising results in reducing cell viability through apoptosis induction. This was particularly noted in breast and lung cancer cell lines .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chloro- and Fluorinated Propiophenone Derivatives

The compound shares structural similarities with other halogenated propiophenones, such as:

• 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone (): Contains two chlorine substituents and a methoxy group, reducing fluorophilicity compared to the hexafluoro analog.
• 3'-Bromo-3-(4-methoxyphenyl)propiophenone (): Bromine substitution at the 3' position increases molecular weight but may reduce photostability due to weaker C-Br bonds.
• 4-Chloro-3-Nitrobenzophenone (): Lacks fluorine atoms but features a nitro group, enhancing electron-withdrawing effects and reactivity in electrophilic substitutions.

Table 1: Key Structural and Electronic Differences

Compound	Substituents	Halogen Type	Electronic Effects
3'-Chloro-2,2,3,3,3,4'-hexafluoro	Cl (3'), F (2,2,3,3,3,4')	Cl + F	Strong electron-withdrawing (F)
3',5'-Dichloro-propiophenone	Cl (3',5'), OCH₃ (4')	Cl	Moderate electron-withdrawing
4-Chloro-3-Nitrobenzophenone	Cl (4'), NO₂ (3')	Cl + NO₂	Very strong electron-withdrawing

Fluorescence Properties

Evidence from photophysical studies () highlights that chloro-substituted compounds exhibit enhanced fluorescence due to efficient electronic transitions. For example:

• Compound 3 (chloro-substituted) showed higher emission maxima (λem = 450–480 nm) in polar solvents compared to non-chlorinated analogs.
• The hexafluoropropiophenone derivative’s fluorescence is likely amplified by fluorine’s inductive effects, which stabilize excited states, though direct data is absent in the provided evidence.

Table 2: Fluorescence Comparison ()

Compound Type	Emission Max (λem, nm)	Solvent Dependency	Key Substituent
Chloro-substituted (e.g., Compound 3)	450–480	High (polar solvents)	Cl
Fluorinated (hypothetical)	Estimated 460–490	Moderate	F

Reactivity and Stability

• Fluorine vs. Chlorine: The hexafluoro derivative’s fluorine atoms increase thermal and oxidative stability compared to chlorinated analogs like 2,4,6-trichlorophenol (). However, chlorine’s larger atomic radius may enhance steric hindrance in reactions.
• Synthetic Utility: Fluorinated propiophenones are preferred in medicinal chemistry for their metabolic stability, whereas chlorinated derivatives (e.g., 3',4'-dichloro analogs in ) are more reactive in cross-coupling reactions.